Cas no 1270482-75-1 (2-(2-CHLORO-3-FLUOROPHENYL)PYRROLIDINE)

2-(2-Chloro-3-fluorophenyl)pyrrolidine is a fluorinated pyrrolidine derivative with a chloro-fluorophenyl substituent, offering unique reactivity and structural properties for synthetic applications. Its halogenated aromatic ring enhances electrophilic substitution potential, while the pyrrolidine scaffold provides versatility in heterocyclic chemistry. This compound is particularly valuable in pharmaceutical and agrochemical research, serving as a key intermediate for the development of bioactive molecules. The presence of both chlorine and fluorine atoms allows for selective functionalization, enabling precise modifications in target synthesis. Its stability under standard conditions ensures reliable handling and storage, making it a practical choice for advanced organic synthesis and medicinal chemistry studies.
2-(2-CHLORO-3-FLUOROPHENYL)PYRROLIDINE structure
1270482-75-1 structure
Product Name:2-(2-CHLORO-3-FLUOROPHENYL)PYRROLIDINE
CAS No:1270482-75-1
MF:C10H11ClFN
MW:199.652445077896
MDL:MFCD18707702
CID:5582862
PubChem ID:55270930
Update Time:2025-06-09

2-(2-CHLORO-3-FLUOROPHENYL)PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

    • 2-(2-CHLORO-3-FLUOROPHENYL)PYRROLIDINE
    • Pyrrolidine, 2-(2-chloro-3-fluorophenyl)-
    • SCHEMBL22456404
    • AKOS006319927
    • EN300-1967022
    • 1270482-75-1
    • MDL: MFCD18707702
    • Inchi: 1S/C10H11ClFN/c11-10-7(3-1-4-8(10)12)9-5-2-6-13-9/h1,3-4,9,13H,2,5-6H2
    • InChI Key: KJDXZJUCMYYZNJ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1C1CCCN1)F

Computed Properties

  • Exact Mass: 199.0564052g/mol
  • Monoisotopic Mass: 199.0564052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12Ų

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2-(2-CHLORO-3-FLUOROPHENYL)PYRROLIDINE Related Literature

Additional information on 2-(2-CHLORO-3-FLUOROPHENYL)PYRROLIDINE

2-(2-Chloro-3-Fluorophenyl)Pyrrolidine: An Overview of Its Properties, Applications, and Recent Research

2-(2-Chloro-3-Fluorophenyl)Pyrrolidine (CAS No. 1270482-75-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloro and fluoro substitutions on the phenyl ring, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 2-(2-Chloro-3-Fluorophenyl)Pyrrolidine consists of a pyrrolidine ring attached to a substituted phenyl group. The presence of both chloro and fluoro substituents imparts distinct chemical and physical properties to the molecule, influencing its reactivity and biological activity. These properties have been extensively studied to understand their implications in drug design and development.

Recent research has highlighted the potential of 2-(2-Chloro-3-Fluorophenyl)Pyrrolidine as a key intermediate in the synthesis of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic effects. The researchers found that the chloro and fluoro substitutions on the phenyl ring enhance the compound's ability to interact with specific receptors, thereby improving its therapeutic efficacy.

In another study, scientists explored the use of 2-(2-Chloro-3-Fluorophenyl)Pyrrolidine in the development of antiviral drugs. The results showed that certain derivatives of this compound possess strong antiviral activity against a range of viruses, including influenza and herpes simplex virus. The unique structure of 2-(2-Chloro-3-Fluorophenyl)Pyrrolidine allows it to interfere with viral replication processes, making it a promising candidate for further drug development.

The synthetic versatility of 2-(2-Chloro-3-Fluorophenyl)Pyrrolidine has also been leveraged in the production of agrochemicals. A recent publication in the Pesticide Biochemistry and Physiology journal reported that this compound can be used as an intermediate in the synthesis of highly effective herbicides and insecticides. The chloro and fluoro substituents contribute to the stability and selectivity of these agrochemicals, enhancing their performance in agricultural applications.

In addition to its applications in pharmaceuticals and agrochemicals, 2-(2-Chloro-3-Fluorophenyl)Pyrrolidine has been investigated for its potential use in materials science. Researchers have explored its role in the synthesis of functional polymers and coatings. The unique chemical properties of this compound make it suitable for creating materials with enhanced mechanical strength, thermal stability, and chemical resistance.

The safety profile of 2-(2-Chloro-3-Fluorophenyl)Pyrrolidine has also been a subject of interest. Studies have shown that this compound is generally well-tolerated when used as an intermediate in chemical synthesis. However, appropriate handling precautions should be taken to ensure worker safety and environmental protection. This includes using personal protective equipment (PPE) and following standard operating procedures (SOPs) for chemical handling.

In conclusion, 2-(2-Chloro-3-Fluorophenyl)Pyrrolidine (CAS No. 1270482-75-1) is a multifaceted compound with significant potential in various fields. Its unique chemical structure, characterized by chloro and fluoro substitutions on the phenyl ring, makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and functional materials. Ongoing research continues to uncover new applications and optimize its use in different industries.

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